Cas no 25028-04-0 (2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl-)
25028-04-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl-
CAS No:25028-04-0
MF:C8H11ClN2O2
MW:202.638140916824
CID:284200
PubChem ID:337904
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl-
- 6-chloro-3-methyl-5-propyl-1H-pyrimidine-2,4-dione
- AC1L7MOZ
- NSC357926
- NSC-357926
- DTXSID50320326
- 25028-04-0
-
- Inchi: 1S/C8H11ClN2O2/c1-3-4-5-6(9)10-8(13)11(2)7(5)12/h3-4H2,1-2H3,(H,10,13)
- InChI Key: AELAEAWCPNYMJD-UHFFFAOYSA-N
- SMILES: ClC1=C(C(N(C)C(N1)=O)=O)CCC
Computed Properties
- Exact Mass: 202.05103
- Monoisotopic Mass: 202.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.3
- Refractive Index: 1.543
- PSA: 49.41
- LogP: 0.67950
2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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